![molecular formula C15H15NO2 B1671631 Ethyl 3-anilinocrotonate CAS No. 6287-35-0](/img/structure/B1671631.png)
Ethyl 3-anilinocrotonate
Overview
Description
Ethyl 3-anilinocrotonate is a chemical compound with the linear formula C12H15NO2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of Ethyl 3-anilinocrotonate involves several steps. In a typical procedure, aniline and ethyl acetoacetate are heated in an oil bath, and the water which distils out of the mixture with the refluxing benzene is removed at intervals . The reaction mixture is then heated under reflux on a steam bath until no more water separates .Molecular Structure Analysis
The molecular structure of Ethyl 3-anilinocrotonate is represented by the linear formula C12H15NO2 . It has a molecular weight of 205.259 .Physical And Chemical Properties Analysis
Ethyl 3-anilinocrotonate has a density of 1.089g/cm3 . It has a boiling point of 118-119°C at 2mm and a melting point of 118-119ºC . The exact mass is 205.11000 .Scientific Research Applications
Synthesis of 3-cyano-2-methylquinolin-4-ones : Ethyl 2-cyano-3-ethoxycrotonate, a compound related to Ethyl 3-anilinocrotonate, was used in the synthesis of quinolones, which are compounds with potential pharmacological applications (Khan & Jorge, 1983).
Creation of Disazo Pyrazolo Pyrimidines : A study explored the coupling of p-substituted anilines with ethyl cyanoacetate to form ethyl 2-arylhydrazonocyanoacetates, followed by cyclization to create disazo pyrazolo pyrimidines. These compounds have applications in dyes and pigments (Karcı & Demirçalı, 2007).
Development of 1,3-Thiazine-6-phenylimino-5-carboxylates : Research on the multicomponent reaction of ethyl 3-aminocrotonate led to the creation of substituted 1,3-thiazine-6-phenylimino-5-carboxylates. These compounds can have applications in the development of novel chemical entities (Trinh & McCluskey, 2016).
Studying Tin Analogs of the Vinylogous Reformatsky Reaction : Ethyl 4-(tri-n-butyltin)-3-methoxycrotonate, similar to Ethyl 3-anilinocrotonate, was studied for its regio- and stereochemical profiles in reactions, contributing to understanding the mechanisms of dienolate additions (Fan & Hudlický, 1989).
Synthesis of Novel Polymeric Betaines : Ethyl 3-aminocrotonate was used in the synthesis of novel polymeric betaines. These materials have potential applications in various fields due to their unique physico-chemical properties (Kudaibergenov, Bimendina, & Yashkarova, 2007).
Safety And Hazards
The toxicological properties of Ethyl 3-anilinocrotonate have not been fully investigated . It may cause skin irritation and may be harmful if absorbed through the skin . Ingestion may cause irritation of the digestive tract and may be harmful if swallowed . Inhalation may cause respiratory tract irritation and may be harmful if inhaled .
properties
IUPAC Name |
ethyl (E)-3-anilinobut-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-3-15-12(14)9-10(2)13-11-7-5-4-6-8-11/h4-9,13H,3H2,1-2H3/b10-9+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLGDIRPNWGZGLI-MDZDMXLPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)NC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/NC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-anilinocrotonate | |
CAS RN |
6287-35-0 | |
Record name | Ethyl 3-anilinocrotonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006287350 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 3-anilinocrotonate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8741 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Ethyl 3-anilinocrotonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.927 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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